98-52-2

4-Tert-butylcyclohexanol

In Stock

• CAS RN:
• 98-52-2

• Formula:
• C10H20O

• InChI:
• InChI=1S/C10H20O/c1-10(2,3)8-4-6-9(11)7-5-8/h8-9,11H,4-7H2,1-3H3

• InChIKey:
• CCOQPGVQAWPUPE-UHFFFAOYSA-N

• 4-Tert-butylcyclohexanol, also known as 4-Tert-butylcyclohexanol, is a useful research compound. Its molecular formula is C10H20O and its molecular weight is 156.26 g/mol. The purity is usually 95%.

2,5-Difluorobenzene-1,4-diamine

In Stock

• CAS RN:
• 698-52-2

• Formula:
• C6H6F2N2

• InChI:
• InChI=1S/C6H6F2N2/c7-3-1-5(9)4(8)2-6(3)10/h1-2H,9-10H2

• InChIKey:
• ZKTNFNZZMROBEB-UHFFFAOYSA-N

• 2,5-Difluorobenzene-1,4-diamine is a useful research compound. Its molecular formula is C6H6F2N2 and its molecular weight is 144.12 g/mol. The purity is usually 95%.

4-Maleylacetoacetic acid

In Stock

• CAS RN:
• 5698-52-2

• Formula:
• C8H8O6

• InChI:
• InChI=1S/C8H8O6/c9-5(1-2-7(11)12)3-6(10)4-8(13)14/h1-2H,3-4H2,(H,11,12)(H,13,14)/b2-1-

• InChIKey:
• GACSIVHAIFQKTC-UPHRSURJSA-N

• 4-maleylacetoacetic acid is a beta-diketone and an oxo dicarboxylic acid. It derives from an oct-2-enedioic acid. It is a conjugate acid of a 4-maleylacetoacetate. It is a tautomer of a (2Z,4E)-4-hydroxy-6-oxoocta-2,4-dienedioic acid.
  Maleylacetoacetic acid, also known as 4-maleylacetoacetate, belongs to the class of organic compounds known as medium-chain keto acids and derivatives. These are keto acids with a 6 to 12 carbon atoms long side chain. Maleylacetoacetic acid is slightly soluble (in water) and a moderately acidic compound (based on its pKa). Within the cell, maleylacetoacetic acid is primarily located in the cytoplasm. Maleylacetoacetic acid participates in a number of enzymatic reactions. In particular, Maleylacetoacetic acid can be converted into 4-fumarylacetoacetic acid through its interaction with the enzyme maleylacetoacetate isomerase. In addition, Maley...

Methyl 1-aminocyclooctanecarboxylate hydrochloride

Usually In Stock

• CAS RN:
• 92398-52-2

• Formula:
• C10H20ClNO2

• InChI:
• InChI=1S/C10H19NO2.ClH/c1-13-9(12)10(11)7-5-3-2-4-6-8-10;/h2-8,11H2,1H3;1H

• InChIKey:
• HFBONNYHELEHCI-UHFFFAOYSA-N

• Methyl 1-aminocyclooctanecarboxylate hydrochloride is a useful research compound. Its molecular formula is C10H20ClNO2 and its molecular weight is 221.72 g/mol. The purity is usually 95%.

1-Methyl-1H-imidazo[4,5-b]pyridine

In Stock

• CAS RN:
• 39998-52-2

• Formula:
• C7H7N3

• InChI:
• InChI=1S/C7H7N3/c1-10-5-9-7-6(10)3-2-4-8-7/h2-5H,1H3

• InChIKey:
• KRHZROBTVNDYNW-UHFFFAOYSA-N

• 1-Methyl-1H-imidazo[4,5-b]pyridine is a useful research compound. Its molecular formula is C7H7N3 and its molecular weight is 133.15 g/mol. The purity is usually 95%.

N-cyclohexyldicarbonimidic diamide

In Stock

• CAS RN:
• 68498-52-2

• Formula:
• C8H15N3O2

• InChI:
• InChI=1S/C8H15N3O2/c9-7(12)11-8(13)10-6-4-2-1-3-5-6/h6H,1-5H2,(H4,9,10,11,12,13)

• InChIKey:
• XWASRFJIGLFAAZ-UHFFFAOYSA-N

• N-cyclohexyldicarbonimidic diamide is a useful research compound. Its molecular formula is C8H15N3O2 and its molecular weight is 185.22 g/mol. The purity is usually 95%.

5-Benzo[1,3]dioxol-5-yl-[1,3,4]oxadiazole-2-thiol

In Stock

• CAS RN:
• 63698-52-2

• Formula:
• C9H6N2O3S

• InChI:
• InChI=1S/C9H6N2O3S/c15-9-11-10-8(14-9)5-1-2-6-7(3-5)13-4-12-6/h1-3H,4H2,(H,11,15)

• InChIKey:
• JPZJNDJPRJSGGH-UHFFFAOYSA-N

• 5-Benzo[1,3]dioxol-5-yl-[1,3,4]oxadiazole-2-thiol is a useful research compound. Its molecular formula is C9H6N2O3S and its molecular weight is 222.22 g/mol. The purity is usually 95%.

Peroxyphosphoric acid

• CAS RN:
• 13598-52-2

• Formula:
• H3O5P

• InChI:
• InChI=1S/H3O5P/c1-5-6(2,3)4/h1H,(H2,2,3,4)

• InChIKey:
• MPNNOLHYOHFJKL-UHFFFAOYSA-N

• Peroxyphosphoric acid is a phosphorus oxoacid.

3-iodo-1-methyl-4-nitro-1H-pyrazole

In Stock

• CAS RN:
• 186298-52-2

• Formula:
• C4H4IN3O2

• InChI:
• InChI=1S/C4H4IN3O2/c1-7-2-3(8(9)10)4(5)6-7/h2H,1H3

• InChIKey:
• QVKHKGMSULLBTL-UHFFFAOYSA-N

• 3-iodo-1-methyl-4-nitro-1H-pyrazole is a useful research compound. Its molecular formula is C4H4IN3O2 and its molecular weight is 252.999. The purity is usually 95%.

Methyl 6-fluorobenzo[b]thiophene-2-carboxylate

In Stock

• CAS RN:
• 550998-52-2

• Formula:
• C10H7FO2S

• InChI:
• InChI=1S/C10H7FO2S/c1-13-10(12)9-4-6-2-3-7(11)5-8(6)14-9/h2-5H,1H3

• InChIKey:
• SQPXPMLXQVWORI-UHFFFAOYSA-N

• Methyl 6-fluorobenzo[b]thiophene-2-carboxylate is a useful research compound. Its molecular formula is C10H7FO2S and its molecular weight is 210.23 g/mol. The purity is usually 95%.

3-(4-ethoxyphenyl)-7,8-dimethoxy-5-(3-methoxybenzyl)-5H-pyrazolo[4,3-c]quinoline

In Stock

• CAS RN:
• 872198-52-2

• Formula:
• C28H27N3O4

• InChI:
• InChI=1S/C28H27N3O4/c1-5-35-20-11-9-19(10-12-20)27-23-17-31(16-18-7-6-8-21(13-18)32-2)24-15-26(34-4)25(33-3)14-22(24)28(23)30-29-27/h6-15,17H,5,16H2,1-4H3

• InChIKey:
• RMFFUFMLYITTER-UHFFFAOYSA-N

• 3-(4-ethoxyphenyl)-7,8-dimethoxy-5-(3-methoxybenzyl)-5H-pyrazolo[4,3-c]quinoline is a useful research compound. Its molecular formula is C28H27N3O4 and its molecular weight is 469.541. The purity is usually 95%.

methyl 4-(2-((1-(2-(2,6-dimethylmorpholino)-2-oxoethyl)-1H-indol-3-yl)thio)acetamido)benzoate

In Stock

• CAS RN:
• 893998-52-2

• Formula:
• C26H29N3O5S

• InChI:
• InChI=1S/C26H29N3O5S/c1-17-12-29(13-18(2)34-17)25(31)15-28-14-23(21-6-4-5-7-22(21)28)35-16-24(30)27-20-10-8-19(9-11-20)26(32)33-3/h4-11,14,17-18H,12-13,15-16H2,1-3H3,(H,27,30)

• InChIKey:
• VJJITDRFWDQTQD-UHFFFAOYSA-N

• Methyl 4-(2-((1-(2-(2,6-dimethylmorpholino)-2-oxoethyl)-1H-indol-3-yl)thio)acetamido)benzoate is a useful research compound. Its molecular formula is C26H29N3O5S and its molecular weight is 495.59. The purity is usually 95%.

1-ethyl-3,6-dimethyl-1H-pyrazolo[3,4-b]pyridine-4-carbohydrazide

Usually In Stock

• CAS RN:
• 937598-52-2

• Formula:
• C11H15N5O

• InChI:
• InChI=1S/C11H15N5O/c1-4-16-10-9(7(3)15-16)8(11(17)14-12)5-6(2)13-10/h5H,4,12H2,1-3H3,(H,14,17)

• InChIKey:
• WSTGEJHGNBZZQP-UHFFFAOYSA-N

• 1-ethyl-3,6-dimethyl-1H-pyrazolo[3,4-b]pyridine-4-carbohydrazide is a useful research compound. Its molecular formula is C11H15N5O and its molecular weight is 233.275. The purity is usually 95%.

Methyl 3-[(cyclopropylmethyl)amino]propanoate

In Stock

• CAS RN:
• 741698-52-2

• Formula:
• C8H15NO2

• InChI:
• InChI=1S/C8H15NO2/c1-11-8(10)4-5-9-6-7-2-3-7/h7,9H,2-6H2,1H3

• InChIKey:
• AIEDSNICSGHOPC-UHFFFAOYSA-N

• Methyl 3-[(cyclopropylmethyl)amino]propanoate is a useful research compound. Its molecular formula is C8H15NO2 and its molecular weight is 157.21 g/mol. The purity is usually 95%.

2-[5-amino-4-[3-(1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]-3-(methylthio)-1H-pyrazol-1-yl]-N-(4-chlorophenyl)acetamide

In Stock

• CAS RN:
• 1019098-52-2

• Formula:
• C21H17ClN6O4S

• InChI:
• InChI=1S/C21H17ClN6O4S/c1-33-21-17(18(23)28(26-21)9-16(29)24-13-5-3-12(22)4-6-13)20-25-19(27-32-20)11-2-7-14-15(8-11)31-10-30-14/h2-8H,9-10,23H2,1H3,(H,24,29)

• InChIKey:
• GGCRCQMCUAWVKF-UHFFFAOYSA-N

• 2-[5-amino-4-[3-(1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]-3-(methylthio)-1H-pyrazol-1-yl]-N-(4-chlorophenyl)acetamide is a useful research compound. Its molecular formula is C21H17ClN6O4S and its molecular weight is 484.92. The purity is usually 95%.